![molecular formula C23H21N5O2 B4925943 2-benzyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole](/img/structure/B4925943.png)
2-benzyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole
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Overview
Description
2-benzyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. BZP has been extensively studied due to its potential therapeutic applications, particularly in the field of neuroscience.
Mechanism of Action
2-benzyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole acts as a partial agonist at serotonin and dopamine receptors, which means that it activates these receptors to a lesser extent than full agonists. This compound also inhibits the reuptake of serotonin and dopamine, which increases the availability of these neurotransmitters in the synaptic cleft. This leads to an increase in the activation of postsynaptic receptors, which can have a variety of effects on mood, behavior, and cognition.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which can lead to an increase in mood and alertness. This compound has also been shown to increase heart rate, blood pressure, and body temperature, which can have negative effects on cardiovascular health. Additionally, this compound has been shown to cause neurotoxicity in animal studies, which raises concerns about its safety for human use.
Advantages and Limitations for Lab Experiments
2-benzyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. This compound also has a well-established mechanism of action and has been extensively studied in animal models. However, there are also limitations to using this compound in lab experiments. It has been shown to have significant side effects, such as cardiovascular effects and neurotoxicity, which can complicate data interpretation. Additionally, this compound has not been extensively studied in humans, which limits its potential clinical applications.
Future Directions
There are several future directions for research on 2-benzyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole. One area of research could focus on optimizing the synthesis method to improve the yield and purity of this compound. Another area of research could focus on identifying the specific serotonin and dopamine receptor subtypes that are affected by this compound, which could lead to the development of more targeted drugs. Additionally, future research could focus on the potential therapeutic applications of this compound in humans, particularly in the treatment of depression, anxiety, and ADHD. Finally, research could focus on developing safer and more effective drugs that have similar mechanisms of action to this compound.
Synthesis Methods
2-benzyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole can be synthesized using a variety of methods, including the reaction of 2-aminobenzoxazole with benzyl chloride and 1-(2-pyrimidinyl)piperazine in the presence of a base. Another method involves the reaction of 2-nitrobenzaldehyde with benzylamine and 1-(2-pyrimidinyl)piperazine in the presence of a reducing agent. The yield of this compound can be improved by optimizing the reaction conditions, such as temperature, reaction time, and the amount of reagents used.
Scientific Research Applications
2-benzyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole has been studied for its potential therapeutic applications in the field of neuroscience. It has been shown to have affinity for serotonin and dopamine receptors, which are involved in the regulation of mood, behavior, and cognition. This compound has been studied as a potential treatment for depression, anxiety, and attention deficit hyperactivity disorder (ADHD). It has also been studied for its potential use in drug abuse treatment, as it has been shown to reduce the reinforcing effects of cocaine and methamphetamine.
properties
IUPAC Name |
(2-benzyl-1,3-benzoxazol-5-yl)-(4-pyrimidin-2-ylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N5O2/c29-22(27-11-13-28(14-12-27)23-24-9-4-10-25-23)18-7-8-20-19(16-18)26-21(30-20)15-17-5-2-1-3-6-17/h1-10,16H,11-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEXQOFQUFOPNJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=CC=N2)C(=O)C3=CC4=C(C=C3)OC(=N4)CC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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